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Compound of Interest

Compound Name:
2-phenyl-1H-imidazole-4,5-

dicarbonitrile

Cat. No.: B184330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the

solubility of 2-phenyl-1H-imidazole-4,5-dicarbonitrile in organic solvents. Due to the limited

availability of specific quantitative data for this compound, this guide focuses on providing a

qualitative solubility profile based on analogous compounds, detailed experimental protocols

for determining solubility, and a logical workflow for these experimental procedures.

Predicted Solubility Profile
While specific quantitative solubility data for 2-phenyl-1H-imidazole-4,5-dicarbonitrile is not

readily available in the current literature, a qualitative assessment can be inferred from the

solubility of structurally related compounds.

Key Structural Features Influencing Solubility:

Imidazole Ring: The imidazole ring itself is a polar heterocyclic moiety, contributing to some

degree of polarity.

Phenyl Group: The presence of a nonpolar phenyl group at the 2-position is expected to

decrease solubility in polar solvents and increase it in non-polar organic solvents. Studies

have shown that the solubility of phenylimidazoles is significantly lower than that of 1H-

imidazole or benzimidazoles in several organic solvents.[1]
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Dicarbonitrile Groups: The two nitrile (-CN) groups at the 4 and 5-positions are strongly polar

and can participate in dipole-dipole interactions. This feature is expected to enhance

solubility in polar aprotic solvents.

Inference from Analogous Compounds:

Based on the solubility of similar compounds, the following qualitative predictions can be made

for 2-phenyl-1H-imidazole-4,5-dicarbonitrile:
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Compound Solvent(s) Solubility

4,5-Dicyanoimidazole
Acetonitrile, DMSO,

Methanol[2][3][4]
Soluble[2][3][4]

4,5-Dicyanoimidazole Water Insoluble[2]

2-Phenylimidazole Ethanol, Acetone

Soluble in common organic

solvents like ethanol, acetone.

[5]

2-Phenylimidazole Water Slightly soluble[5]

2-Propyl-1H-imidazole-4,5-

dicarboxylic acid
N,N-Dimethylformamide Very soluble[6]

2-Propyl-1H-imidazole-4,5-

dicarboxylic acid
Methanol Soluble[6]

2-Propyl-1H-imidazole-4,5-

dicarboxylic acid
Glacial acetic acid Sparingly soluble[6]

2-Propyl-1H-imidazole-4,5-

dicarboxylic acid
Chloroform Very slightly soluble[6]

2-Propyl-1H-imidazole-4,5-

dicarboxylic acid
Water Practically insoluble[6]

2-(2-nitrophenyl)-4,5-diphenyl-

1H-imidazole
Acetone Soluble[7]

Phenylimidazole Derivatives

Dichloromethane, 1-

Chlorobutane, Toluene, 2-

Nitrotoluene

The solubilities of

phenylimidazoles were found

to be very low in chloroalkanes

and significantly lower than

1H-imidazole or

benzimidazoles in all tested

solvents.[1]
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The solvents used for the recrystallization of related compounds can provide insights into their

solubility at elevated temperatures. For instance, 2-(4-chlorophenyl)-4, 5-diphenyl-1H-imidazole

and its derivatives have been recrystallized from absolute ethanol, suggesting good solubility in

hot ethanol and lower solubility at room temperature.[8] Similarly, 2-phenyl-4,5-di-p-tolyl-1H-

imidazole has been purified by recrystallization from a 90% ethanol solution.[9]

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for the gravimetric determination of the

solubility of 2-phenyl-1H-imidazole-4,5-dicarbonitrile in an organic solvent. This method is

widely applicable and can be adapted for various solvents and temperatures.

Materials:

2-phenyl-1H-imidazole-4,5-dicarbonitrile (solute)

Selected organic solvent(s)

Analytical balance

Vials with screw caps

Constant temperature bath or shaker with temperature control

Syringe filters (e.g., 0.22 µm PTFE)

Syringes

Pre-weighed evaporation dishes or vials

Oven or vacuum oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-phenyl-1H-imidazole-4,5-dicarbonitrile to a vial containing a

known volume of the selected organic solvent. An excess of the solid should be visible at
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the bottom of the vial to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath or a shaker set to the desired temperature

(e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached. The time required for equilibration should be determined empirically.

Sample Withdrawal and Filtration:

After equilibration, allow the vial to stand undisturbed at the set temperature for a few

hours to let the excess solid settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to

avoid premature crystallization.

Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation

dish or vial. This step is crucial to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Record the exact volume of the filtered solution.

Evaporate the solvent from the dish or vial. This can be done at room temperature in a

fume hood, or more rapidly in an oven at a temperature below the boiling point of the

solvent and the decomposition temperature of the compound. For high-boiling point

solvents, a vacuum oven is recommended.

Once the solvent is completely evaporated, cool the dish or vial to room temperature in a

desiccator to prevent moisture absorption.

Weigh the dish or vial containing the dried solute on an analytical balance.

Calculation of Solubility:
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Calculate the mass of the dissolved solid by subtracting the initial weight of the empty dish

or vial from the final weight.

The solubility can be expressed in various units, such as g/L, mg/mL, or mol/L, by dividing

the mass of the dissolved solid by the volume of the solvent used.

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for 2-phenyl-1H-imidazole-4,5-dicarbonitrile and the

selected organic solvents for specific handling and disposal instructions.

Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

solubility.
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Start

Add excess solute to a known volume of solvent

Equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw a known volume of supernatant

Filter the solution to remove undissolved solid

Evaporate the solvent

Weigh the dried solute

Calculate solubility
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Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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